Cas no 5952-92-1 (1-Methyl-1H-pyrazole-4-carboxylic acid)
1-Methyl-1H-pyrazole-4-carboxylic acid is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. Its pyrazole core and carboxylic acid functionality enable efficient derivatization, making it valuable for constructing bioactive compounds. The compound exhibits good stability and solubility, facilitating its incorporation into complex molecular frameworks.
5952-92-1 structure
Product Name:1-Methyl-1H-pyrazole-4-carboxylic acid
CAS No:5952-92-1
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD00159641
CID:387192
PubChem ID:24885677
Update Time:2025-06-17
1-Methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-1H-pyrazole-4-carboxylic acid
- 1-Methylpyrazole-4-carboxylic Acid
- 1-Methyl-pyrazole-4-carboxylic acid
- 1H-pyrazole-4-carboxylic acid, 1-methyl-
- 1-Methyl-1H-pyrazol-4-carbonsaeure
- 1-methyl-1H-pyrazole 4-carboxylic acid
- 1-methyl-4-pyrazolecarboxylic acid
- 4-Carboxy-1-methyl-1H-pyrazole
- acide 1-methylpyrazole-4-carboxylique
- CHEBI:74741
- PubChem16306
- UPPPWUOZCSMDTR-UHFFFAOYSA-N
- 1-methylpyrazole-4-carboxylicacid
- zlchem 1243
- PubChem20860
- BAS 10145669
- KSC275C4L
- ZLE0018
- 1-me
- 1-methyl-1H-pyrazole-4-carboxylicacid
- J-504896
- A8366
- 5952-92-1
- InChI=1/C5H6N2O2/c1-7-3-4(2-6-7)5(8)9/h2-3H,1H3,(H,8,9
- DTXSID10349119
- AC-23605
- Z99601198
- AKOS000206893
- Methyl-1H-pyrazole-4-carboxylic acid
- W-205858
- SCHEMBL248730
- AM20100453
- CS-W019444
- M2224
- SY014144
- EN300-14395
- 1-methylpyrazol-4-carboxylic acid
- GEO-03720
- BDBM50216522
- BB 0219806
- FT-0630315
- 1-Methyl-1H-pyrazole-4-carboxylic acid, 97%
- PS-3985
- PB27447
- Q27144870
- CHEMBL393429
- MFCD00159641
- STK256630
- DB-032255
- ALBB-000147
-
- MDL： MFCD00159641
- Inchi： 1S/C5H6N2O2/c1-7-3-4(2-6-7)5(8)9/h2-3H,1H3,(H,8,9)
- InChI Key： UPPPWUOZCSMDTR-UHFFFAOYSA-N
- SMILES： OC(C1C=NN(C)C=1)=O
Computed Properties
- Exact Mass: 125.03515
- Monoisotopic Mass: 126.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1
- XLogP3: -0.2
Experimental Properties
- Density: 1.34
- Melting Point: 203-208 °C
- Boiling Point: 306.8°C at 760 mmHg
- Flash Point: 139.4℃
- PSA: 57.95
- LogP: 0.11830
1-Methyl-1H-pyrazole-4-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： 24/25
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
1-Methyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 028252-1g |
1-Methyl-1H-pyrazole-4-carboxylic acid |
5952-92-1 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 028252-5g |
1-Methyl-1H-pyrazole-4-carboxylic acid |
5952-92-1 | 97% | 5g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 028252-25g |
1-Methyl-1H-pyrazole-4-carboxylic acid |
5952-92-1 | 97% | 25g |
￡44.00 | 2022-03-01 | |
| Fluorochem | 028252-100g |
1-Methyl-1H-pyrazole-4-carboxylic acid |
5952-92-1 | 97% | 100g |
￡151.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158363-100g |
1-Methyl-1H-pyrazole-4-carboxylic acid |
5952-92-1 | >98.0%(GC)(T) | 100g |
¥1192.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158363-10g |
1-Methyl-1H-pyrazole-4-carboxylic acid |
5952-92-1 | >98.0%(GC)(T) | 10g |
¥208.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158363-1G |
1-Methyl-1H-pyrazole-4-carboxylic acid |
5952-92-1 | >98.0%(GC)(T) | 1g |
¥53.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158363-25g |
1-Methyl-1H-pyrazole-4-carboxylic acid |
5952-92-1 | >98.0%(GC)(T) | 25g |
¥370.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158363-5G |
1-Methyl-1H-pyrazole-4-carboxylic acid |
5952-92-1 | >98.0%(GC)(T) | 5g |
¥113.90 | 2023-09-02 | |
| Alichem | A049000458-100g |
1-Methyl-1H-pyrazole-4-carboxylic acid |
5952-92-1 | 98% | 100g |
$245.25 | 2023-09-01 |
1-Methyl-1H-pyrazole-4-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5952-92-1)1-Methyl-1H-pyrazole-4-carboxylic acid
Order Number:A8366
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:37
Price ($):499.0
Email:sales@amadischem.com
1-Methyl-1H-pyrazole-4-carboxylic acid Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5952-92-1)1-Methyl-1H-pyrazole-4-carboxylic acid
Purity:99%
Quantity:500g
Price ($):499.0